4-(2,4-Dimethylphenyl)-2-methyl-1,3-thiazole

• IUPAC Name: 4-(2,4-dimethylphenyl)-2-methyl-1,3-thiazole
• InChI: InChI=1S/C12H13NS/c1-8-4-5-11(9(2)6-8)12-7-14-10(3)13-12/h4-7H,1-3H3
• InChI Key: OVDSRZQJALIZTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CSC(=N2)C)C
• Molecular Formula: C12H13NS
• Molecular Weight: 203.31 g/mol

Description

4-(2,4-Dimethylphenyl)-2-methyl-1,3-thiazole, also known as DMTT, is a chemical compound that belongs to the thiazole family. It is a heterocyclic organic compound that contains both sulfur and nitrogen atoms in its ring structure. DMTT has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-(2,4-Dimethylphenyl)-2-methyl-1,3-thiazole is not fully understood yet. However, it has been suggested that 4-(2,4-Dimethylphenyl)-2-methyl-1,3-thiazole may act as an inhibitor of certain enzymes, such as tyrosine kinases, which are involved in the regulation of cell growth and proliferation. By inhibiting these enzymes, 4-(2,4-Dimethylphenyl)-2-methyl-1,3-thiazole may prevent the growth and spread of cancer cells.
Biochemical and Physiological Effects:
4-(2,4-Dimethylphenyl)-2-methyl-1,3-thiazole has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that 4-(2,4-Dimethylphenyl)-2-methyl-1,3-thiazole can induce apoptosis, or programmed cell death, in cancer cells. In vivo studies have shown that 4-(2,4-Dimethylphenyl)-2-methyl-1,3-thiazole can inhibit the growth of tumors in animal models. Furthermore, 4-(2,4-Dimethylphenyl)-2-methyl-1,3-thiazole has been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(2,4-Dimethylphenyl)-2-methyl-1,3-thiazole in lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. Another advantage is its versatility, as 4-(2,4-Dimethylphenyl)-2-methyl-1,3-thiazole can be modified to incorporate various functional groups for specific applications. However, one limitation of using 4-(2,4-Dimethylphenyl)-2-methyl-1,3-thiazole is its potential toxicity, as high doses of the compound have been shown to cause cell death in non-cancerous cells. Therefore, caution should be taken when handling and using 4-(2,4-Dimethylphenyl)-2-methyl-1,3-thiazole in lab experiments.

Future Directions

There are several future directions for the research on 4-(2,4-Dimethylphenyl)-2-methyl-1,3-thiazole. One direction is the development of new synthetic methods for the production of 4-(2,4-Dimethylphenyl)-2-methyl-1,3-thiazole and its derivatives. Another direction is the investigation of the potential applications of 4-(2,4-Dimethylphenyl)-2-methyl-1,3-thiazole in other fields, such as energy storage and catalysis. Furthermore, the elucidation of the mechanism of action of 4-(2,4-Dimethylphenyl)-2-methyl-1,3-thiazole and its derivatives may lead to the development of new drugs for the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of 4-(2,4-Dimethylphenyl)-2-methyl-1,3-thiazole can be achieved through various methods. One of the most common methods is the reaction of 2-methyl-1,3-thiazole-4-carboxylic acid with 2,4-dimethylphenyl isothiocyanate. The reaction takes place in the presence of a base, such as triethylamine, and a solvent, such as acetonitrile. The product is then purified through column chromatography to obtain pure 4-(2,4-Dimethylphenyl)-2-methyl-1,3-thiazole.

Scientific Research Applications

4-(2,4-Dimethylphenyl)-2-methyl-1,3-thiazole has been studied for its potential applications in various fields, including material science, organic electronics, and medicinal chemistry. In material science, 4-(2,4-Dimethylphenyl)-2-methyl-1,3-thiazole has been used as a building block for the synthesis of novel polymers with interesting properties, such as high thermal stability and conductivity. In organic electronics, 4-(2,4-Dimethylphenyl)-2-methyl-1,3-thiazole has been used as a dopant for the fabrication of organic field-effect transistors with improved performance. In medicinal chemistry, 4-(2,4-Dimethylphenyl)-2-methyl-1,3-thiazole has been investigated for its potential as an anticancer agent and as a lead compound for the development of new drugs.